Cas no 53229-12-2 (4-Oxazolecarboxylic acid, 4,5-dihydro-, methyl ester, (S)- (9CI))

• Product name: 4-Oxazolecarboxylic acid, 4,5-dihydro-, methyl ester, (S)- (9CI)
• CAS No: 53229-12-2
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 938140
• PubChem ID: 13995393

4-Oxazolecarboxylic acid, 4,5-dihydro-, methyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 4,5-dihydro-, methyl ester, (S)- (9CI)
• methyl (4S)-4,5-dihydro-1,3-oxazole-4-carboxylate
• (S)-Methyl 4,5-dihydrooxazole-4-carboxylate
• SCHEMBL16200759
• DTXSID90553919
• 53229-12-2

• Inchi： InChI=1S/C5H7NO3/c1-8-5(7)4-2-9-3-6-4/h3-4H,2H2,1H3/t4-/m0/s1
• InChI Key： MCCWTHZNQPICAI-BYPYZUCNSA-N
• SMILES： COC(=O)C1COC=N1

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų
• XLogP3: -0.1